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Compound of Interest

Compound Name: Geranyl propionate

Cat. No.: B1618796

Abstract

This technical guide provides a comprehensive overview of geranyl propionate, a
monoterpene ester utilized in the fragrance, flavor, and pharmaceutical industries. This
document details its chemical and physical properties, synthesis methodologies, and analytical
procedures. Furthermore, it explores the potential biological activities of geranyl propionate,
drawing inferences from related compounds to propose a possible mechanism of action
involving cellular signaling pathways. This guide is intended for researchers, scientists, and
professionals in drug development seeking in-depth technical information on geranyl
propionate.

Introduction

Geranyl propionate (also known as geranyl propanoate) is the ester formed from geraniol and
propionic acid. It is a naturally occurring compound found in some essential oils and is prized
for its sweet, fruity, rose-like aroma.[1][2] Beyond its sensory characteristics, geranyl
propionate and its constituents are subjects of scientific research for their potential biological
activities. This document serves as a technical resource, consolidating key data and
methodologies related to this compound.

Chemical and Physical Properties

Geranyl propionate is a colorless to pale yellow liquid.[3] Its fundamental identifiers and
physicochemical properties are summarized in the tables below.
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Table 1: Compound Identification

Identifier

Value

CAS Number

105-90-8[4][5]

Molecular Formula

C13H2202[1][4][5]

Molecular Weight

210.31 g/mol [4]

Synonyms

Geranyl propanoate, (2E)-3,7-Dimethyl-2,6-

octadien-1-yl propanoate[5]

Table 2: Physicochemical Properties

Property Value

Appearance Colorless to pale yellow liquid[3]
Boiling Point 252-254 °CJ[3]

Density 0.899 g/mL at 25 °CJ6]

Refractive Index

n20/D 1.456 - 1.464[7][8]

Solubility

Insoluble in water; soluble in alcohol[9]

Synthesis of Geranyl Propionate

Geranyl propionate is primarily synthesized through the esterification of geraniol with

propionic acid. This reaction can be achieved via chemical catalysis or enzymatic processes.

Chemical Synthesis: Fischer Esterification

The traditional method for synthesizing geranyl propionate is through Fischer esterification.

This involves reacting geraniol with propionic acid in the presence of a strong acid catalyst,

such as sulfuric acid.

Experimental Protocol: Acid-Catalyzed Esterification
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o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-
Stark apparatus, combine equimolar amounts of geraniol and propionic acid. A suitable
solvent, such as toluene, can be used to aid in the removal of water.

o Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid (typically 1-2% of the
total reactant weight).

o Reaction: Heat the mixture to reflux. The water produced during the reaction is azeotropically
removed and collected in the Dean-Stark trap. Monitor the reaction progress by tracking the
amount of water collected.

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize
the acid catalyst with a weak base, such as a saturated sodium bicarbonate solution.

 Purification: Separate the organic layer and wash it with brine. Dry the organic layer over
anhydrous sodium sulfate and remove the solvent under reduced pressure. The crude
geranyl propionate can be further purified by vacuum distillation.

Enzymatic Synthesis

Enzymatic synthesis offers a more environmentally friendly alternative to chemical catalysis,
often proceeding under milder reaction conditions. Lipases are commonly employed for the
esterification of geraniol.

Experimental Protocol: Lipase-Catalyzed Esterification

e Reactant and Enzyme Preparation: In a temperature-controlled reaction vessel, combine
geraniol and propionic acid, often in a solvent-free system. The molar ratio of the reactants
can be optimized to maximize yield. Add a commercially available immobilized lipase (e.g.,
from Candida antarctica).

e Reaction: Incubate the mixture at a predetermined temperature (e.g., 40-60°C) with constant
stirring. The reaction can be monitored over time by taking aliquots and analyzing the
conversion to geranyl propionate using gas chromatography.

o Enzyme Removal: Once the desired conversion is achieved, the immobilized enzyme can be
easily removed from the reaction mixture by filtration.
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 Purification: The resulting product mixture, consisting of geranyl propionate and unreacted
substrates, can be purified by vacuum distillation or column chromatography.

Below is a DOT script for a diagram illustrating the general workflow for the synthesis of
geranyl propionate.

Geranyl Propionate Synthesis Workflow
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Click to download full resolution via product page

Figure 1: General workflow for the synthesis of geranyl propionate.

Analytical Methodologies
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The analysis of geranyl propionate, particularly in complex mixtures like essential oils or
reaction media, is typically performed using chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like
geranyl propionate.

Experimental Protocol: GC-MS Analysis

o Sample Preparation: Dilute the sample containing geranyl propionate in a suitable volatile
solvent, such as hexane or ethanol.

« Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC injector port,
which is heated to ensure vaporization.

» Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary
column (e.g., DB-5ms). The column temperature is programmed to increase over time to
separate the components based on their boiling points and interactions with the stationary
phase.

o Detection and Identification: As the separated components elute from the column, they enter
the mass spectrometer. The molecules are ionized (typically by electron impact), and the
resulting fragments are separated based on their mass-to-charge ratio. The resulting mass
spectrum serves as a molecular fingerprint, which can be compared to spectral libraries for
positive identification.

High-Performance Liquid Chromatography (HPLC)

HPLC can also be used for the analysis of geranyl propionate, particularly for non-volatile
matrices or for preparative-scale purification.

Experimental Protocol: HPLC Analysis

o Sample Preparation: Dissolve the sample in the mobile phase. If the sample is from a
biological matrix, protein precipitation followed by solvent evaporation and reconstitution may
be necessary.
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« Injection: Inject the prepared sample onto the HPLC system.

e Separation: A reverse-phase C18 column is commonly used. The mobile phase typically
consists of a mixture of acetonitrile and water, and the separation can be performed under
isocratic or gradient elution conditions.

o Detection: A UV detector is often used for detection, as the ester functional group has a
weak chromophore. For higher sensitivity and selectivity, a mass spectrometer can be
coupled to the HPLC system (LC-MS).

The following DOT script visualizes a general analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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